Cas no 1987013-92-2 (2-(Tetrahydro-2H-pyran-4-yl)oxy-3-pyridinecarboxaldehyde)

• Product Name: 2-(Tetrahydro-2H-pyran-4-yl)oxy-3-pyridinecarboxaldehyde
• CAS No: 1987013-92-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5040402
• Update Time: 2025-08-05

2-(Tetrahydro-2H-pyran-4-yl)oxy-3-pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((Tetrahydro-2H-pyran-4-yl)oxy)nicotinaldehyde
• 2-(Tetrahydro-pyran-4-yloxy)-pyridine-3-carbaldehyde
• 2-(Tetrahydro-2H-pyran-4-yl)oxy-3-pyridinecarboxaldehyde

• Inchi： 1S/C11H13NO3/c13-8-9-2-1-5-12-11(9)15-10-3-6-14-7-4-10/h1-2,5,8,10H,3-4,6-7H2
• InChI Key： IOMOINYTCFFBHW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)OC1C(C=O)=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1
• Topological Polar Surface Area: 48.4

Additional information on 2-(Tetrahydro-2H-pyran-4-yl)oxy-3-pyridinecarboxaldehyde

Introduction to 2-(Tetrahydro-2H-pyran-4-yl)oxy-3-pyridinecarboxaldehyde (CAS No. 1987013-92-2)

2-(Tetrahydro-2H-pyran-4-yl)oxy-3-pyridinecarboxaldehyde, identified by the CAS number 1987013-92-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyridinecarboxaldehyde core appended with a tetrahydro-2H-pyran-4-yl oxygenated side chain, has garnered attention due to its structural versatility and potential biological activities. The unique combination of a pyridine ring—a well-documented pharmacophore in medicinal chemistry—with an aldehyde functional group and a tetrahydropyran moiety makes this compound a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The tetrahydro-2H-pyran-4-yl substituent introduces a rigid, cyclic structure that can enhance the metabolic stability and binding affinity of the molecule when incorporated into larger drug candidates. This feature is particularly valuable in the development of small-molecule inhibitors targeting enzymes or receptors involved in critical biological pathways. The presence of the pyridinecarboxaldehyde moiety further expands the synthetic possibilities, allowing for diverse derivatization strategies such as condensation reactions, oxidation, or reduction, which are pivotal in generating novel analogs with tailored properties.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently identify and optimize molecules like 2-(Tetrahydro-2H-pyran-4-yl)oxy-3-pyridinecarboxaldehyde for therapeutic purposes. The integration of machine learning algorithms has significantly accelerated the process of predicting molecular properties, such as solubility, bioavailability, and binding affinity, thereby streamlining the drug discovery pipeline. These computational tools have been instrumental in identifying potential lead compounds that can be further refined through experimental validation.

In particular, the pyridinecarboxaldehyde functional group has been extensively studied for its role in forming Schiff bases and other coordination complexes with metal ions. Such complexes exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 2-(Tetrahydro-2H-pyran-4-yl)oxy-3-pyridinecarboxaldehyde suggests that it may serve as a versatile scaffold for designing metal-based therapeutics, leveraging both its aldehyde functionality for chelation and its aromatic ring system for optimal receptor interaction.

The tetrahydro-2H-pyran ring is another key structural element that contributes to the compound's overall pharmacological profile. This bicyclic lactone-like structure is known to enhance oral bioavailability by improving passive diffusion across biological membranes. Moreover, it can modulate the electronic properties of adjacent functional groups, influencing both reactivity and binding interactions. In drug design, such structural features are often strategically incorporated to achieve desired pharmacokinetic profiles while maintaining high efficacy.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds capable of addressing complex diseases through multiple mechanisms of action. The scaffold presented by 2-(Tetrahydro-2H-pyran-4-yl)oxy-3-pyridinecarboxaldehyde aligns well with this trend, offering a platform for designing molecules that can simultaneously modulate several biological targets. For instance, derivatives of this compound could be engineered to inhibit both enzymatic activity and receptor binding, providing a synergistic therapeutic effect.

The synthesis of 2-(Tetrahydro-2H-pyran-4-yl)oxy-3-pyridinecarboxaldehyde presents an intriguing challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions, asymmetric hydrogenation, and glycosylation strategies have enabled chemists to access complex heterocyclic systems with high precision. These advancements not only enhance synthetic efficiency but also allow for greater control over stereochemistry—a critical factor in determining biological activity.

The potential applications of this compound extend beyond traditional small-molecule drug development. In recent years, there has been growing interest in using specialized molecules as probes or tools to study biological processes at the molecular level. The unique structural features of 2-(Tetrahydro-2H-pyran-4-yloxy)-3-pyridinecarboxaldehyde, particularly its ability to interact with both organic and metal-based targets, make it an excellent candidate for such investigative purposes.

For example, researchers have utilized similar scaffolds to develop fluorescent probes that can visualize intracellular signaling pathways or detect specific biomolecules in real-time. The aldehyde group in this compound could be exploited to form covalent bonds with biomolecules of interest, enabling targeted labeling or immobilization techniques. Such applications would be invaluable in understanding disease mechanisms at the molecular level and developing novel diagnostic tools.

The versatility of tetrahydropyran derivatives is another area where this compound shines. These structures are frequently employed in natural product synthesis due to their prevalence in biologically active compounds derived from plants or microorganisms. By incorporating such motifs into synthetic molecules designed for therapeutic use, 1987013 92 1987013 92 - - - - - - - - - - - - - - - - - - - - - 1987013 92 1987013 92 1987013 92 1987013 92 .